Cas no 7696-00-6 (Mitotenamine)
Mitotenamine structure
Product Name:Mitotenamine
CAS No:7696-00-6
MF:C13H15BrClNS
MW:332.686900377274
CID:983055
PubChem ID:23793
Update Time:2025-04-20
Mitotenamine Chemical and Physical Properties
Names and Identifiers
-
- Mitotenamine
- N-[(5-bromo-1-benzothiophen-3-yl)methyl]-2-chloro-N-ethylethanamine
- AC1L2MZL
- AC1Q2ZLV
- CHEMBL2104935
- Mitotenamina
- Mitotenamine [INN:BAN]
- Mitotenaminum
- SureCN2111267
- UNII-2879S26V4P
- DTXSID10227741
- 2879S26V4P
- SCHEMBL2111267
- NS00125486
- Benzo(b)thiophenemethylamine, 5-bromo-N-(2-chloroethyl)-N-ethyl-
- 7696-00-6
- 5-Bromo-N-(2-chloroethyl)-N-ethylbenzo(b)thiophenemethylamine
- MITOTENAMINE [INN]
- Q27254274
- 5-Bromo-N-(2-chloroethyl)-N-ethylbenzo(b)thiophene-3-methylamine
- 5-Brom-N-(2-chlorethyl)-N-ethylbenzo(b)thiophenmethylamin
-
- Inchi: 1S/C13H15BrClNS/c1-2-16(6-5-15)8-10-9-17-13-4-3-11(14)7-12(10)13/h3-4,7,9H,2,5-6,8H2,1H3
- InChI Key: SZLHBBCRNVPTRZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CS2)CN(CC)CCCl
Computed Properties
- Exact Mass: 330.97985
- Monoisotopic Mass: 330.97971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.5
- XLogP3: 4.4
Experimental Properties
- Density: 1.445
- Boiling Point: 368.5°C at 760 mmHg
- Flash Point: 176.7°C
- Refractive Index: 1.632
- PSA: 3.24
Mitotenamine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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